Cas no 2228779-74-4 (tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate
• CAS No: 2228779-74-4
• MF: C₁₂H₂₄BrNO₂
• MW: 294.228463172913
• CID: 6611279
• PubChem ID: 165622275
• Update Time: 2025-05-24

tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate
• EN300-1873136
• 2228779-74-4

• Inchi： 1S/C12H24BrNO2/c1-8(2)10(7-9(3)13)14-11(15)16-12(4,5)6/h8-10H,7H2,1-6H3,(H,14,15)
• InChI Key： MVOOTYDGIAMEJN-UHFFFAOYSA-N
• SMILES： BrC(C)CC(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.09904g/mol
• Monoisotopic Mass: 293.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate

Research Brief on tert-Butyl N-(5-bromo-2-methylhexan-3-yl)carbamate (CAS: 2228779-74-4): Synthesis, Applications, and Recent Advances

The compound tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate (CAS: 2228779-74-4) has recently gained attention in chemical biology and pharmaceutical research as a versatile intermediate in organic synthesis. This carbamate derivative, featuring both bromo and tert-butoxycarbonyl (Boc) protecting groups, demonstrates significant potential in the development of novel bioactive molecules. Recent studies highlight its role as a key building block in the synthesis of complex pharmacophores, particularly in medicinal chemistry programs targeting protease inhibitors and modulators of protein-protein interactions.

Structural analysis reveals that the branched alkyl chain with bromine at the 5-position provides multiple points for further functionalization, making this compound particularly valuable for structure-activity relationship (SAR) studies. The Boc protecting group offers stability during synthetic transformations while allowing for selective deprotection under mild acidic conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel non-peptidic inhibitors of viral proteases through palladium-catalyzed cross-coupling reactions.

Recent synthetic methodologies have focused on optimizing the preparation of tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate to improve yield and purity. A 2024 publication in Organic Process Research & Development reported an improved two-step synthesis from commercially available 2-methyl-3-pentenoic acid, achieving >90% overall yield with excellent enantiomeric purity when using chiral resolution techniques. This advancement addresses previous challenges in controlling the stereochemistry at the 3-position, which is crucial for biological activity in many target compounds.

In drug discovery applications, this intermediate has shown particular promise in the development of covalent inhibitors. The bromoalkyl moiety serves as an effective handle for introducing various electrophilic warheads that can target catalytic cysteine residues in disease-relevant enzymes. Several research groups have incorporated derivatives of this compound into libraries for high-throughput screening against oncology and infectious disease targets.

Emerging research suggests potential applications beyond small molecule therapeutics. A 2023 study in Bioconjugate Chemistry explored its use in constructing antibody-drug conjugates (ADCs), where the bromine functionality enables efficient conjugation to antibody carriers while maintaining payload stability. This application capitalizes on the compound's balance of reactivity and stability under physiological conditions.

Analytical characterization of tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate has benefited from recent advances in NMR and mass spectrometry techniques. Researchers have developed robust quality control protocols to ensure batch-to-batch consistency, particularly important when the compound is used in GMP-compliant synthesis. The development of chiral HPLC methods has been crucial for verifying enantiopurity in pharmaceutical applications.

Looking forward, the compound's unique structural features continue to inspire innovative applications in chemical biology. Ongoing research explores its potential in PROTAC (proteolysis targeting chimera) design and as a scaffold for developing molecular glues. The combination of synthetic accessibility and versatile reactivity positions tert-butyl N-(5-bromo-2-methylhexan-3-yl)carbamate as a valuable tool in modern drug discovery pipelines.